Cas no 252267-28-0 (Olean-12-ene-1,2,3,11-tetrol, (1beta,2alpha,3beta,11alpha)-)

• Product name: Olean-12-ene-1,2,3,11-tetrol, (1beta,2alpha,3beta,11alpha)-
• CAS No: 252267-28-0
• MF: C₃₀H₅₀O₄
• MW: 474.715610027313
• CID: 6643976
• PubChem ID: 21670086

Olean-12-ene-1,2,3,11-tetrol, (1beta,2alpha,3beta,11alpha)- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5971166
• 252267-28-0
• DTXSID201251042
• Olean-12-ene-1,2,3,11-tetrol, (1beta,2alpha,3beta,11alpha)-
• CHEMBL472225

• Inchi： 1S/C30H50O4/c1-25(2)11-12-27(5)13-14-28(6)17(18(27)16-25)15-19(31)22-29(28,7)10-9-20-26(3,4)23(33)21(32)24(34)30(20,22)8/h15,18-24,31-34H,9-14,16H2,1-8H3/t18-,19+,20-,21-,22-,23-,24+,27+,28+,29+,30-/m0/s1
• InChI Key： RLHPTCMHCBNJKU-JCAJVAELSA-N
• SMILES： O[C@@H]1C=C2[C@@H]3CC(C)(C)CC[C@]3(C)CC[C@@]2(C)[C@]2(C)CC[C@H]3C(C)(C)[C@H]([C@@H]([C@H]([C@]3(C)[C@H]21)O)O)O

Computed Properties

• Exact Mass: 474.37091007g/mol
• Monoisotopic Mass: 474.37091007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 892
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids